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Compound of Interest

Compound Name: Bromamphenicol

Cat. No.: B6595049 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of bromamphenicol, a chloramphenicol derivative, in a laboratory setting.

Researchers, scientists, and drug development professionals are advised to follow these

procedures to ensure safety and regulatory compliance.

Given that bromamphenicol is a derivative of chloramphenicol, which is classified as a

hazardous substance, it is prudent to handle bromamphenicol with similar precautions, even

though its own Safety Data Sheet (SDS) may not explicitly classify it as hazardous under the

Globally Harmonized System (GHS). The principle of "as low as reasonably practicable"

(ALARP) should be applied to minimize exposure and environmental release.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE), including:

Gloves: Nitrile or chloroprene gloves are recommended. Always inspect gloves for integrity

before use.

Eye Protection: Safety glasses or goggles.

Lab Coat: A fully buttoned lab coat should be worn.
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Work with bromamphenicol should be conducted in a certified ducted fume hood to minimize

inhalation exposure.[1] An eyewash station and safety shower must be readily accessible.[1]

Step-by-Step Disposal Protocol
The recommended disposal method for bromamphenicol is through a licensed hazardous

waste management company. Do not dispose of bromamphenicol down the drain or in the

regular trash.[1]

1. Waste Segregation and Collection:

Solid Waste:

Collect all solid bromamphenicol waste, including unused or expired product,

contaminated lab consumables (e.g., weigh boats, pipette tips, gloves), and spill cleanup

materials, in a designated, leak-proof, and clearly labeled hazardous waste container.

The container should be labeled as "Hazardous Waste - Bromamphenicol" and include

the date accumulation started.

Liquid Waste:

Stock solutions of bromamphenicol are considered hazardous chemical waste.[2]

Collect liquid waste containing bromamphenicol in a separate, leak-proof, and clearly

labeled hazardous waste container.

Do not mix with other chemical waste streams unless compatibility has been verified.

Empty Containers:

Thoroughly rinse empty bromamphenicol containers with a suitable solvent (e.g., water

or as recommended by your institution's safety office).

The first rinseate must be collected and disposed of as hazardous waste.[3] For highly

toxic chemicals, the first three rinses should be collected.[3]
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After rinsing, deface or remove the original label and dispose of the container according to

your institution's guidelines for non-hazardous lab glass or plastic.[3]

2. Storage of Waste:

Store hazardous waste containers in a designated, secure, and well-ventilated area.

Ensure containers are kept closed except when adding waste.[3]

Secondary containment should be used for all liquid hazardous waste to prevent spills.[3]

3. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal of the

bromamphenicol waste.

Ensure all required documentation, such as a hazardous waste manifest, is completed

accurately.

Quantitative Data Summary
Parameter Value/Information Source

Waste Classification
Recommended as Hazardous

Waste

Precautionary measure due to

relation to Chloramphenicol

Primary Disposal Method
Incineration via a licensed

facility
[4]

Container for Solid Waste
Labeled, leak-proof hazardous

waste container
[3]

Container for Liquid Waste

Labeled, leak-proof hazardous

waste container with

secondary containment

[3]

Disposal of Empty Containers
Triple rinse; first rinseate

collected as hazardous waste
[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6595049#bromamphenicol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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